Cas no 76399-73-0 (H-Ala-Pro-NH2 Hydrochloride)

• Product Name: H-Ala-Pro-NH2 Hydrochloride
• CAS No: 76399-73-0
• MF: C₈H₁₆ClN₃O₂
• MW: 221.684540748596
• MDL: MFCD00237756
• CID: 561285
• PubChem ID: 70539091
• Update Time: 2025-06-07

H-Ala-Pro-NH2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,L-alanyl-, monohydrochloride (9CI)
• Ala-Pro-NH2·HCl
• H-Ala-Pro-NH?·HCl
• H-ALA-PRO-NH2 . HCL
• H-Ala-Pro-NH₂ · HCl
• H-Ala-Pro-NH2
• H-ALA-PRO-NH2 HCL
• (2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxamide;hydrochloride
• H-Ala-Pro-NH2 hydrochloride, AldrichCPR
• H-ALA-PRO-NH2HCL
• (2S)-1-[(2S)-2-AMINOPROPANOYL]PYRROLIDINE-2-CARBOXAMIDE HYDROCHLORIDE
• H-Ala-pro-nh2 hydrochloride
• MFCD00237756
• Ala-Pro-NH2 HCl
• SCHEMBL11211318
• 76399-73-0
• H-Ala-Pro-NH2 Hydrochloride

• MDL： MFCD00237756
• Inchi： 1S/C8H15N3O2.ClH/c1-5(9)8(13)11-4-2-3-6(11)7(10)12;/h5-6H,2-4,9H2,1H3,(H2,10,12);1H/t5-,6-;/m0./s1
• InChI Key： YPMKBYTYPRAIOH-GEMLJDPKSA-N
• SMILES： Cl.O=C([C@H](C)N)N1CCC[C@H]1C(N)=O

Computed Properties

• Exact Mass: 221.09300
• Monoisotopic Mass: 221.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42000
• LogP: 0.95040

H-Ala-Pro-NH2 Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Pro-NH2 Hydrochloride

Professional Introduction to H-Ala-Pro-NH2 Hydrochloride (CAS No. 76399-73-0)

H-Ala-Pro-NH2 Hydrochloride, a compound with the chemical name N-(α-amino-β-hydroxypropyl)-glycine hydrochloride, is a significant molecule in the field of peptidomimetics and pharmaceutical research. This compound, identified by its CAS number 76399-73-0, has garnered attention due to its structural and functional properties that make it a valuable tool in synthetic chemistry and drug development.

The molecular structure of H-Ala-Pro-NH2 Hydrochloride consists of a glycine residue linked to a proline moiety, terminated with an amine group. This configuration imparts unique biochemical characteristics that have been exploited in various research applications. The hydrochloride salt form enhances its solubility, making it more suitable for aqueous-based experiments and formulations.

In recent years, the study of peptidomimetics has seen substantial growth, particularly in the development of novel therapeutic agents. H-Ala-Pro-NH2 Hydrochloride serves as a critical building block in this domain. Its ability to mimic natural peptides while avoiding their limitations, such as rapid degradation and immunogenicity, has made it a preferred choice for designing bioactive molecules. Researchers have leveraged this compound to develop potential treatments for various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of H-Ala-Pro-NH2 Hydrochloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in numerous physiological processes, and their dysregulation is associated with several pathological conditions. By incorporating this compound into drug candidates, scientists aim to develop molecules that can selectively inhibit target proteases without affecting other enzymes. This specificity is essential for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the potential of H-Ala-Pro-NH2 Hydrochloride in the development of targeted cancer therapies. The proline residue in its structure allows for conformational flexibility, which can be exploited to design molecules that interact with specific protein targets involved in tumor growth and progression. For instance, researchers have utilized this compound to create inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. These inhibitors have shown promise in preclinical trials as potential anti-cancer agents.

The pharmaceutical industry has also explored the use of H-Ala-Pro-NH2 Hydrochloride in the development of vaccines and immunomodulatory drugs. Its structural features make it an excellent candidate for designing peptide-based vaccines that can elicit a strong immune response against pathogens. Additionally, its ability to modulate immune cell function has led to investigations into its potential as an adjuvant or immunotherapy agent.

In terms of synthetic methodologies, H-Ala-Pro-NH2 Hydrochloride has been used as a precursor in the preparation of more complex peptidomimetics. Techniques such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis have been employed to incorporate this compound into larger molecular frameworks. These synthetic approaches have enabled the creation of novel compounds with tailored properties for specific applications.

The solubility and stability of H-Ala-Pro-NH2 Hydrochloride make it particularly useful for formulation development. Its ability to dissolve in water facilitates its use in aqueous-based drug delivery systems, such as injectables and oral formulations. Furthermore, its stability under various storage conditions ensures that it remains viable for extended periods, making it a reliable component in pharmaceutical manufacturing processes.

As research continues to advance, the applications of H-Ala-Pro-NH2 Hydrochloride are expected to expand further. The growing interest in peptidomimetics as therapeutic agents underscores the importance of compounds like this one in drug discovery and development. Ongoing clinical trials and preclinical studies are likely to provide more insights into its potential uses across different therapeutic areas.

In conclusion, H-Ala-Pro-NH2 Hydrochloride (CAS No. 76399-73-0) is a versatile and valuable compound with significant implications in pharmaceutical research. Its unique structural features and biochemical properties have made it a cornerstone in the development of peptidomimetics and protease inhibitors. As scientific understanding progresses, this compound is poised to play an even greater role in shaping future therapeutic strategies.